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Compound of Interest

Compound Name: Carbiphene hydrochloride

Cat. No.: B1668353

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes the publicly available information on Carbiphene
hydrochloride. Due to the limited and largely historical nature of the available data, a
comprehensive technical guide as initially intended cannot be fully realized. Key experimental
protocols, quantitative pharmacological data, and detailed mechanistic studies appear to be
absent from the contemporary scientific literature and accessible databases.

Introduction

Carbiphene hydrochloride, also known by its chemical name 2-ethoxy-N-methyl-N-(2-
(methyl(phenethyl)amino)ethyl)-2,2-diphenylacetamide hydrochloride, is identified as an
analgesic compound. Despite this classification, its history, development, and pharmacological
profile are poorly documented in modern scientific literature. This whitepaper aims to
consolidate the sparse information available on Carbiphene hydrochloride, highlighting the
significant gaps in current knowledge.

Chemical and Physical Properties

A summary of the basic chemical and physical properties of Carbiphene hydrochloride is
presented in Table 1. This information is primarily sourced from chemical databases.
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Property Value Source

CAS Number 467-22-1 Chemical Databases
Molecular Formula C28H35CIN202 Chemical Databases
Molecular Weight 467.05 g/mol Chemical Databases

2-ethoxy-N-methyl-N-[2-
[methyl(2-
IUPAC Name phenylethyl)amino]ethyl]-2,2- Chemical Databases
diphenylacetamide;hydrochlori
de

Carbifene hydrochloride,
Synonyms Etomide hydrochloride, SQ Chemical Databases
10,269, NSC 106959

Table 1: Chemical and Physical Properties of Carbiphene Hydrochloride

Discovery and Synthesis

The discovery of Carbiphene hydrochloride is not well-documented in readily accessible
sources. The compound is associated with the code numbers SQ 10,269 and NSC 106959,
suggesting it was part of a screening program, potentially at the Squibb Institute for Medical
Research (now Bristol-Myers Squibb) and the National Cancer Institute. However, the original
research detailing its discovery and development could not be retrieved.

Synthesis

A definitive, detailed experimental protocol for the synthesis of Carbiphene hydrochloride is
not available in the searched scientific literature or patent databases. Based on its chemical
structure, a plausible synthetic pathway can be hypothesized, likely involving the alkylation of a
secondary amine with a suitable chloroacetamide derivative.

A generalized, hypothetical synthesis workflow is presented below. It must be emphasized that
this is a theoretical pathway and has not been verified from experimental literature.
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Caption: A hypothetical, unverified synthetic workflow for Carbiphene hydrochloride.

Pharmacological Profile

The primary pharmacological activity attributed to Carbiphene hydrochloride is its analgesic
effect. A single publication from 1970 by Jacks and Lavellee is referenced in multiple
databases, but the full text of this article, which would likely contain crucial experimental details
and data, is not readily accessible.

Mechanism of Action

The mechanism of action for Carbiphene hydrochloride remains unknown. Without binding
affinity studies, receptor profiling, or in vitro/in vivo pharmacological experiments, it is
impossible to determine its molecular targets and the signaling pathways it may modulate to
produce analgesia. A diagram illustrating the vast unknown concerning its mechanism is
provided below.
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Caption: The unknown mechanism of action of Carbiphene hydrochloride.

Quantitative Data

No quantitative pharmacological data, such as ICso values, binding affinities (Ki), or in vivo

efficacy data (e.g., EDso), could be found for Carbiphene hydrochloride in the public domain.

Atable intended for such data is included here to highlight this significant information gap.
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Parameter Value Assay/Model
ICso Not Available
Binding Affinity (Ki) Not Available
In Vivo Efficacy (EDso) Not Available

Pharmacokinetics (t1/2, Cmax, )
Not Available
etc.)

Table 2: Quantitative Pharmacological Data for Carbiphene Hydrochloride (Data Unavailable)

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and pharmacological evaluation
of Carbiphene hydrochloride are absent from the reviewed literature. The inability to access
the full text of the 1970 study by Jacks and Lavellee is the primary obstacle to providing any
validated experimental methodology.

Conclusion

Carbiphene hydrochloride is an obscure analgesic agent for which there is a profound lack of
publicly available scientific data. While its basic chemical identity is known, critical information
regarding its discovery, a validated synthesis protocol, its mechanism of action, and its
quantitative pharmacological profile is missing from the accessible scientific record. The
information that does exist is largely historical and not detailed in contemporary databases.
This report underscores the current reality that not all historically developed compounds are
well-documented, and for Carbiphene hydrochloride, a comprehensive technical
understanding is not possible without access to the original research, which appears to be
largely inaccessible. Further investigation would require locating and accessing archival
documents from the developing institutions or the full text of the original, cited publication.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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